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Compound of Interest

Compound Name: 2-Benzylicyclohexanone

Cat. No.: B1266569

CAS Number: 946-33-8

This technical guide provides an in-depth overview of 2-Benzylcyclohexanone, a versatile
chemical intermediate. The information is tailored for researchers, scientists, and professionals
in drug development and chemical synthesis. This document covers the compound's chemical
and physical properties, safety data, a detailed experimental protocol for its synthesis, and a
visual representation of the synthetic workflow.

Chemical and Physical Properties

2-Benzylcyclohexanone is a cyclic ketone with a benzyl substituent at the alpha position. Its
chemical and physical properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 946-33-8 [1]

Molecular Formula C13H160 [2]

Molecular Weight 188.27 g/mol [2]
Appearance Colorless to pale yellow liquid [2]

Melting Point 28-30 °C [2][3]

Boiling Point 103-105 °C at 0.2 mmHg [2][3]

Density 1.024 g/mL at 25 °C [2][3]

Refractive Index n20/D 1.536

Safety and Handling

2-Benzylcyclohexanone is classified as an irritant and requires careful handling to avoid
exposure. The pertinent safety information is detailed in the following table.

Hazard Information

Details

Reference(s)

GHS Pictogram

Exclamation mark

Signal Word

Warning

Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261, P264, P271, P280,
P302+P352,
P305+P351+P338

Personal Protective Equipment

Eyeshields, gloves, type ABEK
(EN14387) respirator filter

Storage Class

10: Combustible liquids
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Experimental Protocol: Synthesis of 2-
Benzylcyclohexanone

The following protocol describes the synthesis of 2-Benzylcyclohexanone via the alkylation of
cyclohexanone, adapted from a procedure for a similar compound.[4] This method involves the
formation of a lithium enolate followed by alkylation with benzyl bromide.

Materials and Reagents:

e Cyclohexanone

 Diisopropylamine

e n-Butyllithium in hexane (1.6 M solution)

e Benzyl bromide

o Tetrahydrofuran (THF), anhydrous

e 1 M Hydrochloric acid (HCI) solution

o Petroleum ether

o Diethyl ether

o Saturated aqueous sodium carbonate solution
e Anhydrous magnesium sulfate

» Nitrogen gas (anhydrous, oxygen-free)
Procedure:

e Preparation of Lithium Diisopropylamide (LDA):

o Equip a 500-mL, three-necked, round-bottomed flask with a mechanical stirrer, a pressure-
equalizing dropping funnel, and a Claisen head fitted with a low-temperature thermometer
and a nitrogen inlet.
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o Charge the flask with anhydrous THF (80 mL) and diisopropylamine (5.55 g, 55 mmol).

o Cool the solution to -15°C and add the 1.6 M n-butyllithium solution in hexane (34.4 mL,
55 mmol) dropwise over 10 minutes.

o Stir the reaction mixture at -15°C for 30 minutes.

e Enolate Formation:
o Cool the LDA solution to -78°C in a dry ice-acetone bath.
o Add a solution of cyclohexanone (4.9 g, 50 mmol) in THF (20 mL) over 5 minutes.

o Stir the reaction mixture for 2 hours at -78°C to ensure the complete formation of the
lithium enolate.

o Alkylation:
o To the enolate solution at -78°C, add benzyl bromide (8.55 g, 50 mmol) dropwise.

o Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2
hours.

e Workup and Extraction:

o Hydrolyze the reaction by the dropwise addition of 100 mL of a 1 M aqueous HCI solution
over 15 minutes.

o Add petroleum ether (100 mL), separate the aqueous layer, and extract it three times with
50-mL portions of diethyl ether.

o Combine the organic layers and wash with 100 mL of a saturated aqueous sodium
carbonate solution.

o Dry the combined organic layers over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure using a rotary evaporator.

o Purification:
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o Purify the crude product by short-path distillation under reduced pressure to afford 2-
Benzylcyclohexanone as a pale yellow oil.

Synthetic Workflow

The following diagram illustrates the key stages in the synthesis and purification of 2-
Benzylcyclohexanone.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1266569?utm_src=pdf-body
https://www.benchchem.com/product/b1266569?utm_src=pdf-body
https://www.benchchem.com/product/b1266569?utm_src=pdf-body
https://www.benchchem.com/product/b1266569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Purification of 2-Benzylcyclohexanone
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Caption: Workflow for the synthesis and purification of 2-Benzylcyclohexanone.
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Biological Activity

While 2-Benzylcyclohexanone is primarily utilized as a synthetic intermediate in the
pharmaceutical and fragrance industries, its structural motif is present in various bioactive
molecules.[2] For instance, more complex derivatives have been investigated for their
antibacterial properties. One such derivative, 2',6-Bis(4-hydroxybenzyl)-2-acetylcyclohexanone,
has been shown to target the FtsZ protein, which is crucial for bacterial cell division. However,
specific signaling pathways directly involving 2-Benzylcyclohexanone are not extensively
documented in scientific literature. I1ts main role remains as a versatile building block for the
synthesis of more complex and potentially biologically active compounds.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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